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Compound of Interest

Compound Name: 3-Methylpentanenitrile

Cat. No.: B1609944

This guide provides a detailed overview of the key physical properties of 3-
Methylpentanenitrile (also known as 3-methylvaleronitrile), focusing on its boiling point and
density. Designed for researchers, scientists, and professionals in drug development, this
document outlines not only the specific values of these properties but also the rigorous
experimental methodologies required for their accurate determination. Understanding these
fundamental characteristics is a critical prerequisite for the compound's application in
synthesis, formulation, and quality control.

Introduction to 3-Methylpentanenitrile

3-Methylpentanenitrile is an aliphatic nitrile with the chemical formula CsH11N.[1] Its molecular
structure, featuring a branched alkyl chain and a polar nitrile (-C=N) group, dictates its
physicochemical behavior. The accurate characterization of its physical properties, such as
boiling point and density, is essential for predicting its behavior in various chemical processes,
designing purification protocols like distillation, and ensuring batch-to-batch consistency in
manufacturing.

Core Physical Properties

The primary physical characteristics of 3-Methylpentanenitrile are summarized below. These
values serve as a crucial baseline for laboratory and industrial applications.
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Property Value Unit Source

Molecular Formula CeH11N PubChem|[1]

Molecular Weight 97.16 g/mol PubChem[1]

Boiling Point 438.32 (165.17) K (°C) [Czt;eméo (Calculated)
Density 0.8021 g/cm3 ChemBK[3]

CAS Number 21101-88-2 PubChem[1]

Part 1: Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For nitriles, this temperature is relatively high for their
molecular weight due to strong permanent dipole-dipole attractions originating from the highly
polar cyano (-C=N) group.[4]

Causality and Method Selection

For determining the boiling point of a research compound like 3-Methylpentanenitrile, where
sample volume may be limited, the Thiele tube method is highly advantageous.[5] It requires a
minimal amount of substance (typically less than 0.5 mL) and provides a sharp, accurate
reading. This method relies on observing the temperature at which a fine stream of bubbles
from an inverted capillary ceases and the liquid is drawn back into the capillary, signifying the
precise point where the internal vapor pressure equals the external atmospheric pressure.

Detailed Protocol: Thiele Tube Method

This protocol outlines a self-validating system for precise boiling point measurement.
o Apparatus Assembly:

o Securely attach a small glass vial (e.g., a Durham tube) to a calibrated thermometer using
a small rubber band. The bottom of the vial should be flush with the thermometer bulb.

o Fill the vial approximately half-full with 3-Methylpentanenitrile.
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o Place a melting point capillary tube (sealed at one end) into the vial with the open end
down.

e Heating and Observation:

o Place the entire assembly into a Thiele tube containing a high-boiling mineral oil, ensuring
the vial is fully submerged in the oil.

o Begin heating the side arm of the Thiele tube gently with a Bunsen burner or a suitable
heating element. The design of the tube facilitates even heat distribution via convection
currents.

o As the temperature rises, a fine, continuous stream of bubbles will emerge from the
inverted capillary tube. This indicates that the vapor pressure of the sample exceeds the
atmospheric pressure.

e Measurement and Validation:
o Continue heating until the bubble stream is rapid, then remove the heat source.
o Allow the apparatus to cool slowly. The rate of bubbling will decrease.

o The boiling point is the temperature at which the bubble stream stops and the liquid is
drawn back into the capillary tube.[5]

o Record this temperature. For validation, allow the apparatus to cool further, then reheat to
obtain a second measurement. The values should be within a narrow range (e.g., 0.5
°C).

o Simultaneously record the ambient barometric pressure, as boiling point is pressure-
dependent.

Experimental Workflow: Boiling Point Determination
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Preparation

1. Attach vial to thermometer

2. Add 3-Methylpentanenitrile sample

3. Insert inverted capillary tube
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4. Place assembly in Thiele tube

5. Heat gently

6. Observe continuous stream of bubbles
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8. Monitor as bubbling slows

9. Record temperature when liquid enters capillary
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Mass Measurement
1. Record mass of empty
graduated cylinder (m1)

Volume Measurement

2. Add sample to cylinder

3. Record precise volume (V)
(read meniscus)

Final Mass Measurement

4. Record mass of cylinder

+ sample (m2)

Cala#ation

5. Calculate Sample Mass
(m=m2-ml)

:

6. Calculate Density
(pP=m/V)

|
Record Temperature

Final Density
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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